2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid

• IUPAC Name: 2-[2-[methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid
• InChI: InChI=1S/C15H21NO4/c1-16(11-12-5-4-9-19-12)8-10-20-14-7-3-2-6-13(14)15(17)18/h2-3,6-7,12H,4-5,8-11H2,1H3,(H,17,18)
• InChI Key: IOQXKWMYYQKYEI-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC1=CC=CC=C1C(=O)O)CC2CCCO2
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol

Description

2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid, also known as MOBA, is a chemical compound that has gained attention in the scientific community due to its potential application in various research fields. MOBA is a benzoic acid derivative that contains an oxolane ring and an aminoethoxy group, which makes it a unique compound with distinct properties.

Mechanism of Action

The mechanism of action of 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors. 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that cause inflammation. 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Additionally, 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has been shown to activate the AMP-activated protein kinase (AMPK), which is an enzyme that plays a role in energy metabolism.
Biochemical and Physiological Effects:
2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid inhibits the proliferation of cancer cells and induces apoptosis. 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has also been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress. In vivo studies have shown that 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid reduces inflammation and improves glucose tolerance in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid in lab experiments is its potent inhibitory activity against several enzymes and receptors. 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has also been shown to have low toxicity, making it suitable for in vivo studies. However, one of the limitations of using 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid is its low solubility in water, which may limit its use in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action of 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid and its potential side effects.

Future Directions

There are several future directions for research on 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid. One direction is to investigate its potential application in the treatment of various diseases, such as cancer, inflammation, and metabolic disorders. Another direction is to study the structure-activity relationship of 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid and develop analogs with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid and its potential side effects in vivo. Overall, 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has shown great potential as a research tool and may have implications in the development of new drugs and therapies.

Synthesis Methods

2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid can be synthesized using a multi-step process that involves the reaction of 2-bromoethylamine with 2-hydroxybenzoic acid to form 2-(2-hydroxyphenyl)ethylamine. This intermediate is then reacted with oxolane-2-carboxylic acid to form 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid. The synthesis method of 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has been optimized to produce high yields and purity, making it suitable for various research applications.

Scientific Research Applications

2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has been studied extensively for its potential application in various research fields. One of the most promising applications of 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid is in the field of drug discovery, where it has been shown to exhibit potent inhibitory activity against several enzymes and receptors. 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has also been studied for its potential application in cancer research, where it has been shown to induce apoptosis in cancer cells. Additionally, 2-[2-[Methyl(oxolan-2-ylmethyl)amino]ethoxy]benzoic acid has been investigated for its anti-inflammatory and anti-oxidant properties, which may have implications in the treatment of various diseases.